Flumioxazin-13C3
Flumioxazin-13C3
Brand Name:
Vulcanchem
CAS No.:
1346604-88-3
VCID:
VC0119018
InChI:
InChI=1S/C19H15FN2O4/c1-2-7-21-15-9-14(13(20)8-16(15)26-10-17(21)23)22-18(24)11-5-3-4-6-12(11)19(22)25/h1,8-9H,3-7,10H2/i1+1,2+1,7+1
SMILES:
C#CCN1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F
Molecular Formula:
C19H15FN2O4
Molecular Weight:
357.31 g/mol
Flumioxazin-13C3
CAS No.: 1346604-88-3
Cat. No.: VC0119018
Molecular Formula: C19H15FN2O4
Molecular Weight: 357.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346604-88-3 |
|---|---|
| Molecular Formula | C19H15FN2O4 |
| Molecular Weight | 357.31 g/mol |
| IUPAC Name | 2-(7-fluoro-3-oxo-4-(1,2,3-13C3)prop-2-ynyl-1,4-benzoxazin-6-yl)-4,5,6,7-tetrahydroisoindole-1,3-dione |
| Standard InChI | InChI=1S/C19H15FN2O4/c1-2-7-21-15-9-14(13(20)8-16(15)26-10-17(21)23)22-18(24)11-5-3-4-6-12(11)19(22)25/h1,8-9H,3-7,10H2/i1+1,2+1,7+1 |
| Standard InChI Key | FOUWCSDKDDHKQP-BTCZPRMESA-N |
| Isomeric SMILES | [13CH]#[13C][13CH2]N1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F |
| SMILES | C#CCN1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F |
| Canonical SMILES | C#CCN1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F |
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